2-bromo-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-5-methoxybenzamide
• InChI: InChI=1S/C20H18BrNO3S/c1-25-16-6-7-18(21)17(10-16)20(24)22-11-19(23)14-4-2-13(3-5-14)15-8-9-26-12-15/h2-10,12,19,23H,11H2,1H3,(H,22,24)
• InChI Key: FHSVYBBYHFSLHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C20H18BrNO3S
• Molecular Weight: 432.3 g/mol

Description

2-bromo-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-5-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Scientific Research Applications

Synthesis and Chemical Properties Research on compounds similar to 2-bromo-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-5-methoxybenzamide has primarily explored their synthesis and chemical behavior. For instance, Chapman et al. (1973) and Chapman et al. (1971) discuss the preparation of dialkylaminomethyl-5-methoxybenzo[b]thiophens from bromomethyl compounds and secondary amines, highlighting methods that could potentially be applied or are related to the synthesis of this compound derivatives (Chapman et al., 1973), (Chapman et al., 1971).

Antioxidant and Anticancer Activities Several studies have focused on the antioxidant and anticancer activities of bromophenols and related compounds. Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, exhibiting significant potential for photodynamic therapy in cancer treatment, indicating the broader applicability of similar compounds in medical research (Pişkin et al., 2020). Additionally, Xu et al. (2003) and Li et al. (2012) isolated bromophenols from the marine red alga Rhodomela confervoides, demonstrating moderate antibacterial activity and potent radical scavenging activity, which could suggest potential applications of this compound in developing antioxidant and antibacterial agents (Xu et al., 2003), (Li et al., 2012).

Corrosion Inhibition Fouda et al. (2020) explored the inhibition action of methoxy-substituted phenylthienyl benzamidines on the corrosion of carbon steel in a hydrochloric acid medium. This study indicates that compounds with structures similar to this compound may have applications in industrial settings as corrosion inhibitors, showcasing the versatility of these compounds beyond biological applications (Fouda et al., 2020).